N-(2-(benzylamino)-2-oxoethyl)-4-methyl-N-tosylpiperazine-1-carboxamide

• IUPAC Name: N-[2-(benzylamino)-2-oxoethyl]-4-methyl-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C22H28N4O4S/c1-18-8-10-20(11-9-18)31(29,30)26(22(28)25-14-12-24(2)13-15-25)17-21(27)23-16-19-6-4-3-5-7-19/h3-11H,12-17H2,1-2H3,(H,23,27)
• InChI Key: YOLLIKLWLUGBMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CC=CC=C2)C(=O)N3CCN(CC3)C
• Molecular Formula: C22H28N4O4S
• Molecular Weight: 444.5 g/mol

Description

This compound is a derivative of piperazine, which is a common scaffold in medicinal chemistry due to its ability to mimic a peptide bond. The benzylamino and tosyl groups suggest that this compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely show the piperazine ring, with the benzylamino and tosyl groups attached. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Piperazine derivatives are generally soluble in organic solvents but may be less soluble in water.

Scientific Research Applications

Green Chemistry

In the context of green chemistry, derivatives of this compound are used to synthesize benzimidazole derivatives . These derivatives play a significant role as therapeutic agents, such as antiulcer, analgesic, and anthelmintic drugs.

Carbonic Anhydrase Inhibition

The compound has been designed as an effective human carbonic anhydrase inhibitor. It is used in the study of enzyme inhibition which is relevant in the treatment of various conditions like glaucoma, epilepsy, and mountain sickness.

Alzheimer’s Disease Research

Modifications of this compound have led to the design of multifunctional compounds with expected activity against disease-modifying and symptomatic targets in Alzheimer’s disease, such as cholinesterase and β-secretase inhibitors.

Stimulant Drug Derivative

A closely related compound, methylbenzylpiperazine, is a derivative of benzylpiperazine and has been sold as an ingredient in legal recreational drugs known as “party pills”. It is a stimulant drug with effects similar to benzylpiperazine but slightly weaker.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Piperazine derivatives are often used as ligands for various receptors in the body.

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. It’s important to handle all chemicals with care and to follow safety protocols.